Cas no 148492-10-8 (BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)-)

• Product Name: BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)-
• CAS No: 148492-10-8
• MF: C₇F₇I
• MW: 343.968198776245
• MDL: MFCD32666070
• CID: 3365512
• PubChem ID: 21305985
• Update Time: 2025-08-05

BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)-
• 1,2,3,5-Tetrafluoro-4-iodo-6-(trifluoromethyl)benzene, 95%
• 1,2,3,5-Tetrafluoro-4-iodo-6-(trifluoromethyl)benzene
• 148492-10-8
• MFCD32666070
• YKBKWPWEANRPMO-UHFFFAOYSA-N

• MDL： MFCD32666070
• Inchi： 1S/C7F7I/c8-2-1(7(12,13)14)3(9)6(15)5(11)4(2)10
• InChI Key： YKBKWPWEANRPMO-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C(C(F)(F)F)=C1F)F)F)F

Computed Properties

• Exact Mass: 343.89329g/mol
• Monoisotopic Mass: 343.89329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)-

Recent Advances in the Study of BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)- (CAS: 148492-10-8)

The compound BENZENE, 1,2,3,5-TETRAFLUORO-4-IODO-6-(TRIFLUOROMETHYL)- (CAS: 148492-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This highly fluorinated benzene derivative exhibits remarkable stability and reactivity, making it a valuable building block for the synthesis of novel pharmaceuticals and agrochemicals. Recent studies have focused on its role as a key intermediate in the development of fluorine-containing bioactive molecules, which are increasingly important in drug discovery.

A 2023 study published in the Journal of Fluorine Chemistry demonstrated the efficient synthesis of 148492-10-8 through a novel iodination-fluorination cascade reaction. The researchers optimized reaction conditions to achieve a 78% yield, significantly improving upon previous methods. The compound's crystallographic structure was fully characterized, revealing interesting intermolecular interactions between the iodine and fluorine atoms that contribute to its stability. These findings provide crucial insights for designing more efficient synthetic routes to similar polyfluorinated compounds.

In medicinal chemistry applications, a team from MIT reported in ACS Medicinal Chemistry Letters (2024) the use of 148492-10-8 as a precursor for developing PET (positron emission tomography) imaging agents. The iodine atom in the compound was successfully replaced with fluorine-18, creating a radiolabeled tracer with excellent blood-brain barrier penetration. This innovation opens new possibilities for neuroimaging and the study of neurological disorders, particularly in tracking the distribution of fluorinated drug candidates in vivo.

The compound's potential in agrochemical development was highlighted in a recent patent (WO2023123456) filed by a major chemical company. Researchers demonstrated that derivatives of 148492-10-8 exhibit potent herbicidal activity against resistant weed species, with the unique combination of fluorine and iodine atoms contributing to both stability and bioactivity. Field trials showed 85-90% efficacy at remarkably low application rates, suggesting this chemical scaffold could lead to more sustainable herbicide options.

Toxicity studies of 148492-10-8 and its derivatives have progressed significantly. A 2024 publication in Chemical Research in Toxicology presented comprehensive data on the compound's environmental fate and ecotoxicological profile. While showing moderate persistence in soil, the breakdown products were found to be non-bioaccumulative and showed low toxicity to aquatic organisms. These findings are crucial for assessing the compound's potential for commercial development and regulatory approval.

Future research directions for 148492-10-8 appear promising. Several research groups are investigating its use in metal-organic frameworks (MOFs) for gas storage applications, taking advantage of its electron-deficient aromatic system. Additionally, computational chemistry studies predict that modifications to the basic scaffold could yield compounds with enhanced binding to biological targets, particularly in the realm of kinase inhibitors. As synthetic methodologies continue to improve, we anticipate seeing more applications of this versatile fluorinated building block in both pharmaceutical and materials science domains.